3-(Naphthalen-1-yl)azetidin-3-ol hydrochloride

• IUPAC Name: 3-naphthalen-1-ylazetidin-3-ol;hydrochloride
• InChI: InChI=1S/C13H13NO.ClH/c15-13(8-14-9-13)12-7-3-5-10-4-1-2-6-11(10)12;/h1-7,14-15H,8-9H2;1H
• InChI Key: YQZGNNGZUKDHIS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)(C2=CC=CC3=CC=CC=C32)O.Cl
• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol
• CAS No.: 1909313-76-3

Description

3-(Naphthalen-1-yl)azetidin-3-ol hydrochloride is a useful research compound. Its molecular formula is C13H14ClNO and its molecular weight is 235.71. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

A study on the synthesis and biological evaluation of Schiff bases and azetidinones derived from 1-naphthol, which may be related to the structural family of "3-(Naphthalen-1-yl)azetidin-3-ol hydrochloride," revealed these compounds possess antibacterial and antifungal activities. The azetidinones showed significant antibacterial activity against E. coli and B. subtilis, although their antifungal activity was relatively weak against A. niger and C. albicans (Kumar, S., Kumar, P., & Sati, N., 2012).

Neuroprotective Effects

Another research application of a similar compound, "3-(naphthalen-2-yl(propoxy)methyl)azetidine hydrochloride," showed protective effects against hypoxia-induced toxicity in microglial cells by suppressing microglial activation. This implies potential neuroprotective applications, particularly in reducing neuroinflammation and hypoxia-induced neuronal damage (Kim, J., Kim, S.-m., Na, J., Hahn, H., Cho, S.-W., & Yang, S., 2016).

Anticancer Properties

The exploration of naphthalene derivatives for their anticancer properties has been a significant area of research. For instance, novel naphthalene-heterocycle hybrids were synthesized and demonstrated remarkable antitumor, anti-inflammatory, and antituberculosis activities. These findings suggest the potential use of naphthalene derivatives in developing multitarget-directed drugs for treating various diseases, including cancer (Abozeid, M., El-Sawi, A., Abdelmoteleb, M., Awad, H., Abdel-Aziz, M., Abdel-Rahman, A.-R. H., & El-Desoky, E.-S. I., 2020).

Skin Whitening and Melanin Synthesis Inhibition

KHG26792, a compound related to "this compound," has been studied for its effects on melanin synthesis and potential as a skin whitening agent. It was found to significantly reduce melanin production in a dose-dependent manner, suggesting its utility as a novel agent for skin lightening (Li, H., Kim, J., Hahn, H., Yun, J., Jeong, H.-s., Yun, H., Baek, K., Kwon, N., Min, Y., Park, K.-C., & Kim, D.-S., 2014).